Cas no 896284-84-7 (3-methanesulfonyl-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 3-methanesulfonyl-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide
• CAS No: 896284-84-7
• MF: C₁₈H₁₆N₂O₄S₂
• MW: 388.460641860962
• CID: 6443755
• Update Time: 2025-05-23

3-methanesulfonyl-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methanesulfonyl-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide
• N-[4-(4-methoxyphenyl)-1,3-thiazol-2-yl]-3-methylsulfonylbenzamide

• Inchi： 1S/C18H16N2O4S2/c1-24-14-8-6-12(7-9-14)16-11-25-18(19-16)20-17(21)13-4-3-5-15(10-13)26(2,22)23/h3-11H,1-2H3,(H,19,20,21)
• InChI Key： RGYKDRXMWZMANI-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2=CC=C(OC)C=C2)=CS1)(=O)C1=CC=CC(S(C)(=O)=O)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides

Additional information on 3-methanesulfonyl-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide

3-Methanesulfonyl-N-4-(4-Methoxyphenyl)-1,3-Thiazol-2-Ylbenzamide: A Comprehensive Overview

3-Methanesulfonyl-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide is a highly specialized organic compound with the CAS Registry Number 896284-84-7. This compound belongs to the class of benzamides, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The molecule features a benzamide core with a methanesulfonyl group and a 1,3-thiazole ring substituted with a methoxyphenyl group, making it a unique structure with promising applications in drug discovery.

The synthesis of 3-methanesulfonyl-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide involves a series of carefully designed organic reactions. The process typically begins with the preparation of the thiazole ring, which is then functionalized with the methoxyphenyl group. Subsequent steps involve the introduction of the methanesulfonyl group and the final coupling reaction to form the benzamide structure. This multi-step synthesis highlights the compound's complexity and underscores its potential as a lead molecule in pharmaceutical research.

Recent studies have focused on the biological activities of this compound, particularly its antimicrobial properties and anti-inflammatory effects. Researchers have reported that 3-methanesulfonyl-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide exhibits significant activity against various bacterial and fungal strains. Additionally, its anti-inflammatory potential has been explored in preclinical models, showing promise as a candidate for treating inflammatory diseases.

The structure-function relationship of this compound has also been extensively investigated. The presence of the methoxy group on the phenyl ring enhances the molecule's lipophilicity, which may contribute to its improved bioavailability. Furthermore, the thiazole ring is known to impart stability and enhance pharmacokinetic properties, making this compound an attractive target for drug development.

In terms of therapeutic applications, this compound has shown potential in several therapeutic areas. Its ability to inhibit key enzymes involved in inflammatory pathways makes it a promising candidate for treating conditions such as arthritis and other inflammatory disorders. Additionally, its antimicrobial activity suggests potential use in developing novel antibiotics or antifungal agents.

Recent advancements in computational chemistry have allowed researchers to perform detailed molecular docking studies on this compound. These studies have provided insights into its binding affinity with various target proteins, further validating its potential as a drug candidate. Moreover, ongoing research is exploring its toxicological profile, ensuring that it meets safety standards for clinical use.

In conclusion, 3-methanesulfonyl-N-4-(4-methoxyphenyl)-1,3-thiazol-2-ylbenzamide (CAS No: 896284-84-7) is a versatile compound with significant potential in pharmaceutical research. Its unique structure, combined with promising biological activities and favorable pharmacokinetic properties, positions it as a valuable lead molecule for developing innovative therapeutic agents.